Cas no 74525-32-9 (Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1))

Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1) structure
74525-32-9 structure
Product Name:Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1)
CAS No:74525-32-9
MF:C6H5N2NaO6S
MW:256.168471097946
CID:565458
PubChem ID:5743633
Update Time:2025-04-19

Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,3-amino-2-hydroxy-5-nitro-, sodium salt (1:1)
    • sodium,3-amino-2-hydroxy-5-nitrobenzenesulfonate
    • Sodium 3-amino-2-hydroxy-5-nitrobenzenesulphonate
    • Benzenesulfonicacid, 3-amino-2-hydroxy-5-nitro-, monosodium salt (9CI)
    • W-111506
    • 74525-32-9
    • NS00089932
    • EINECS 277-907-5
    • Inchi: 1S/C6H6N2O6S.Na/c7-4-1-3(8(10)11)2-5(6(4)9)15(12,13)14;/h1-2,9H,7H2,(H,12,13,14);/q;+1/p-1
    • InChI Key: YOXRRZORGVMZEE-UHFFFAOYSA-M
    • SMILES: S(C1C=C(C=C(C=1O)N)[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 255.97660134g/mol
  • Monoisotopic Mass: 255.97660134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 330
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 158Ų
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